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Abstract
n-Undecane (C₁₁H₂₄) is a straight-chain alkane that serves as a crucial component in various

industrial and research applications, including its use as a solvent, a component in biofuel

surrogate mixtures, and a reference compound in gas chromatography. A thorough

understanding of its thermodynamic properties is essential for process design, safety, and the

development of predictive models in fields ranging from chemical engineering to pharmacology.

This technical guide provides a comprehensive overview of the key thermodynamic properties

of n-undecane, details the experimental protocols for their determination, and presents a

logical workflow relevant to its industrial context.

Core Thermodynamic Properties of n-Undecane
The following tables summarize the critical thermodynamic data for n-undecane, compiled

from various reputable sources. These values are fundamental for modeling its behavior in

various physical and chemical processes.

Table 1: Fundamental Physical and Thermodynamic Properties of n-Undecane
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Property Value Units Conditions

Molecular Formula C₁₁H₂₄ - -

Molar Mass 156.31 g/mol -

Melting Point -26.0 °C 1 atm

Boiling Point 196.0 °C 1 atm

Density 0.74 g/cm³ 20 °C

Flash Point 60.0 °C -

Autoignition

Temperature
220.0 °C -

Critical Temperature 639.0 K -

Critical Pressure 19.8 bar -

Table 2: Enthalpy and Entropy Data for n-Undecane

Property Value Units Conditions

Enthalpy of

Vaporization (ΔH_vap)
56.4 kJ/mol Standard

Enthalpy of Fusion

(ΔH_fus)
Not Widely Reported kJ/mol -

Standard Enthalpy of

Formation (Liquid)
-327.3 kJ/mol 298.15 K

Standard Molar

Entropy (Liquid)
426.4 J/mol·K 298.15 K

Table 3: Heat Capacity of Liquid n-Undecane at Various Temperatures[1][2]
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Temperature (K) Heat Capacity (Cp) (J/mol·K)

292.29 341.1

298.15 345.05

298.0 342.7

Table 4: Vapor Pressure of n-Undecane at Various Temperatures

Temperature (°C) Vapor Pressure (hPa)

20.0 0.6

Experimental Protocols for Determination of
Thermodynamic Properties
Accurate determination of thermodynamic properties relies on precise and well-established

experimental methodologies. The following sections detail the protocols for measuring key

properties of n-undecane.

Density Measurement using a Pycnometer
The density of liquid n-undecane can be accurately determined using a pycnometer, a flask

with a precisely known volume.

Apparatus: Pycnometer (specific gravity bottle), analytical balance, thermostat/water bath,

Pasteur pipette.

Procedure:

Thoroughly clean and dry the pycnometer and its stopper.

Weigh the empty, dry pycnometer on an analytical balance and record the mass (m₁).

Fill the pycnometer with distilled water of a known temperature and density. Ensure no air

bubbles are trapped. Insert the stopper, allowing excess water to escape through the
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capillary.

Dry the exterior of the pycnometer and weigh it. Record the mass (m₂).

Empty and thoroughly dry the pycnometer.

Fill the pycnometer with n-undecane, ensuring it is at the same temperature as the

distilled water.

Weigh the pycnometer filled with n-undecane and record the mass (m₃).

Calculation: The density of n-undecane (ρ_u) is calculated using the following formula: ρ_u

= ((m₃ - m₁) / (m₂ - m₁)) * ρ_w where ρ_w is the density of water at the experimental

temperature.

Heat Capacity Determination by Calorimetry
The specific heat capacity of n-undecane can be determined using a calorimeter, which

measures the heat transferred to or from a substance.

Apparatus: Calorimeter (e.g., a coffee-cup calorimeter for basic measurements or a

differential scanning calorimeter for higher accuracy), thermometer, heater, magnetic stirrer,

analytical balance.

Procedure (using a simple calorimeter):

Measure a known mass of n-undecane (m_u) and place it in the calorimeter.

Record the initial temperature of the n-undecane (T_initial).

Use a heater to supply a known amount of heat (Q) to the n-undecane. A magnetic stirrer

ensures uniform temperature distribution.

Record the final temperature of the n-undecane (T_final) after heating.

Calculation: The specific heat capacity (c_p) is calculated as: c_p = Q / (m_u * (T_final -

T_initial))
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Enthalpy of Vaporization Measurement
The enthalpy of vaporization can be determined by measuring the heat required to vaporize a

known amount of liquid at a constant temperature.

Apparatus: Calorimeter equipped with a vaporization chamber, heating element, and a

system to measure the amount of vapor produced.

Procedure:

A known mass of n-undecane is placed in the vaporization chamber of the calorimeter.

The liquid is heated to its boiling point.

A known amount of electrical energy (heat) is supplied to the liquid, causing it to vaporize.

The amount of vapor produced is measured, often by condensing it and measuring its

mass.

Calculation: The molar enthalpy of vaporization (ΔH_vap) is calculated by dividing the

supplied heat by the number of moles of the vaporized substance.

Vapor Pressure Determination
The vapor pressure of n-undecane can be measured using various static or dynamic methods.

A common static method involves a simple isoteniscope.

Apparatus: Isoteniscope, manometer, thermostat/water bath, vacuum pump.

Procedure:

A sample of n-undecane is placed in the isoteniscope bulb.

The apparatus is connected to a vacuum pump to remove air.

The isoteniscope is placed in a thermostat at a controlled temperature.

The vapor of the liquid establishes an equilibrium with the liquid phase.
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The pressure of the vapor is measured using the manometer.

Measurements are repeated at different temperatures to obtain the vapor pressure curve.

Logical Workflow: Fractional Distillation of Crude
Oil
n-Undecane is a component of several fractions obtained from the fractional distillation of

crude oil, such as kerosene and diesel. The following diagram illustrates the workflow of this

fundamental industrial process, highlighting the separation of hydrocarbons based on their

boiling points.
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Caption: Workflow for the fractional distillation of crude oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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